4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile

• IUPAC Name: 4-[2-(4-methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C20H21N3O2/c1-25-18-8-6-15(7-9-18)19-5-3-2-4-12-23(19)20(24)16-10-11-22-17(13-16)14-21/h6-11,13,19H,2-5,12H2,1H3
• InChI Key: AXKLFMKVRQJPCC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CCCCCN2C(=O)C3=CC(=NC=C3)C#N
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

The compound “4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic ring with a nitrogen atom, and an azepane ring, which is a seven-membered cyclic compound with one nitrogen atom. It also has a methoxyphenyl group attached, which consists of a phenyl ring (a six-membered aromatic ring) with a methoxy group (-OCH3) attached.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyridine and azepane rings would provide a three-dimensional structure, while the methoxyphenyl group would add further complexity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The pyridine ring, for example, is aromatic and relatively stable, but can undergo electrophilic substitution reactions. The azepane ring could potentially undergo reactions at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Future Directions

The future research directions for this compound would depend on its potential applications. If it shows promise as a drug, for example, future research could focus on optimizing its structure for better efficacy or lower side effects.